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Compound of Interest

Compound Name: 3-Diethylamino-1-propanol

Cat. No.: B1329568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Diethylamino-1-propanol is a versatile amino alcohol that finds significant application in

various chemical and pharmaceutical contexts. Structurally, it is a tertiary amine with a primary

alcohol functional group. This bifunctionality makes it a valuable intermediate in the synthesis

of more complex molecules, including active pharmaceutical ingredients (APIs).[1] While its

role as a synthetic building block is well-documented, its utility as a pH buffer, particularly in

alkaline conditions, is a key application for consideration in research and formulation

development. Its tertiary amine group allows it to act as a weak base, enabling the preparation

of buffer solutions in the alkaline pH range.

Physicochemical Properties and Buffering Capacity
The ability of 3-Diethylamino-1-propanol to function as a buffer stems from the protonation-

deprotonation equilibrium of its tertiary amine group. The pKa of this group is the central

determinant of its effective buffering range. While an experimentally determined pKa value

under specific buffer conditions is not readily available in the literature, the pKa of the tertiary

amine in similar amino alcohols, such as 3-Dimethylamino-1-propanol (estimated pKa ~9.5),

suggests that 3-Diethylamino-1-propanol would have a comparable pKa, likely in the range of

9.5 to 10.5. This makes it a suitable candidate for buffering systems in the alkaline pH range,

typically from pH 8.5 to 11.5.
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A summary of the relevant physicochemical properties of 3-Diethylamino-1-propanol is
provided in the table below.

Property Value

Chemical Name 3-(Diethylamino)propan-1-ol

Synonyms
N,N-Diethyl-3-amino-1-propanol,

Diethylpropanolamine

CAS Number 622-93-5

Molecular Formula C₇H₁₇NO

Molecular Weight 131.22 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 81-83 °C at 15 mmHg

Density 0.884 g/mL at 25 °C

Solubility Soluble in water and many organic solvents[1]

Estimated pKa (amine) 9.5 - 10.5

Applications in Research and Drug Development
The primary application of 3-Diethylamino-1-propanol as a pH buffer is in chemical reactions

and formulations that require stable alkaline conditions.

Control of pH in Chemical Synthesis
In organic synthesis, maintaining a specific pH can be crucial for reaction kinetics, yield, and

selectivity. 3-Diethylamino-1-propanol can be used as a non-nucleophilic base and a

buffering agent in reactions that are sensitive to pH changes in the alkaline range.

Component in Pharmaceutical Formulations
As a pH modifier, 3-Diethylamino-1-propanol can be used to adjust and buffer the pH of

pharmaceutical formulations. This is particularly important for:
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Improving Drug Solubility and Stability: The solubility and stability of many APIs are pH-

dependent. Buffering a formulation in the optimal pH range can enhance the shelf-life and

bioavailability of a drug product.

Controlling Release Profiles: In controlled-release dosage forms, the pH of the

microenvironment can influence the rate of drug dissolution and release.

Use in Biological Assays
While less common than standard biological buffers like Tris or HEPES, 3-Diethylamino-1-
propanol could be employed in specific enzymatic assays or cell-based experiments that

require a high pH for optimal activity or stability, provided it does not interfere with the biological

system. Its potential for such applications should be evaluated on a case-by-case basis.

Experimental Protocols
Protocol 1: Preparation of a 0.1 M 3-Diethylamino-1-
propanol Buffer Solution
This protocol describes the preparation of a 0.1 M stock solution of 3-Diethylamino-1-
propanol buffer at a desired pH within its buffering range (e.g., pH 9.5).

Materials:

3-Diethylamino-1-propanol (liquid, density = 0.884 g/mL)

Hydrochloric acid (HCl), 1 M solution

Deionized water

pH meter

Volumetric flasks

Stir plate and stir bar

Procedure:
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Calculate the required volume of 3-Diethylamino-1-propanol:

Molecular weight of 3-Diethylamino-1-propanol = 131.22 g/mol .

For 1 L of a 0.1 M solution, you need 13.122 g.

Volume = Mass / Density = 13.122 g / 0.884 g/mL = 14.84 mL.

Prepare the base solution:

In a 1 L volumetric flask, add approximately 800 mL of deionized water.

Carefully measure and add 14.84 mL of 3-Diethylamino-1-propanol to the water.

Stir the solution until the 3-Diethylamino-1-propanol is completely dissolved.

Adjust the pH:

Place the beaker on a stir plate with a stir bar and immerse a calibrated pH electrode in

the solution.

Slowly add 1 M HCl dropwise while continuously monitoring the pH.

Continue adding HCl until the desired pH (e.g., 9.5) is reached. Be cautious not to

overshoot the target pH.

Final Volume Adjustment:

Once the desired pH is stable, transfer the solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask.

Add deionized water to bring the final volume to the 1 L mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:
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Store the buffer solution in a tightly sealed container at room temperature.

Visualizations
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Workflow for 3-Diethylamino-1-propanol Buffer Preparation

Materials Procedure

3-Diethylamino-1-propanol 1 M HCl Deionized Water pH Meter, Glassware Calculate Volume of DEAP for 0.1 M Solution

Dissolve DEAP in Deionized Water

Add calculated volume

Adjust pH with 1 M HCl

Monitor with pH meter

Bring to Final Volume

Once target pH is reached

Store Buffer Solution

Label and store

Buffering Mechanism of 3-Diethylamino-1-propanol

Addition of Acid Addition of Base

R₃N⁺-H (Protonated Form)

R₃N (Deprotonated Form)

 + H⁺  + H⁺

H⁺ (Acid) OH⁻ (Base) R₃N

R₃N⁺-H

Neutralizes added acid

H⁺ R₃N⁺-H

R₃N + H₂O

Neutralizes added base

OH⁻
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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